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Compound of Interest

Compound Name: Imipramine

Cat. No.: B1671792

Essential Safety Protocols for Handling
Imipramine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling imipramine. Adherence to these protocols is vital for
minimizing exposure risk and ensuring safe disposal. Imipramine hydrochloride is classified as
a hazardous substance, harmful if swallowed, and can cause skin, eye, and respiratory
irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection, combining engineering controls and
appropriate PPE, is necessary to minimize exposure to imipramine.[4] The selection of PPE
should be based on a thorough risk assessment of the specific laboratory procedures being
performed.[5]

Summary of Recommended Personal Protective Equipment
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Standards and

Protection Type Recommended Equipment .
Specifications
Tightly fitting safety Should comply with EN
Eye/Face Protection goggles with side-shields 166 (EU) or NIOSH (US)

or a face shield.[1][4][5][6] standards.[4][7]

Chemical-resistant, Gloves should be inspected
) ] impermeable gloves (e.g., before use and a proper
Skin Protection o )
nitrile) and a lab coat or removal technique should be

impervious clothing.[1][2][4][5] followed.[4][8]

| Respiratory Protection | Not typically required under normal use with adequate ventilation. If
dust or aerosols are generated, a NIOSH/MSHA-approved respirator or an effective dust mask
is necessary.[4][6][7][9] | For large-scale use or emergencies, a NIOSH/MSHA or European
Standard EN 136 approved respirator is recommended.[7] |

Hazard and Exposure Data

Understanding the toxicity of imipramine is crucial for safe handling. While specific
occupational exposure limits have not been established, the following toxicity data underscores
the need for caution.[2][9][10]

Quantitative Toxicity Data for Imipramine Hydrochloride

Data Type Value Species
Oral LD50 305 mgl/kg Rat[1][6][11]
Oral LD50 275 mg/kg Mouse[1][6][11]

| Intraperitoneal LD50 | 72 mg/kg | Rat[1][3] |

Standard Operating Procedures

Engineering Controls:

e Always handle imipramine in a well-ventilated area.[2][6]
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» Use a laboratory fume hood or other forms of local exhaust ventilation, especially when
handling powders or generating aerosols.[4]

e Ensure that safety showers and eyewash stations are readily accessible.[4][10][12]

Handling:

Avoid the formation and inhalation of dust and aerosols.[2][4][6]

Avoid contact with skin and eyes.[2][6]

Do not eat, drink, or smoke in areas where imipramine is handled.[4][12]

Wash hands thoroughly after handling the substance.[8][12]

Store imipramine in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate
personal protective equipment when handling imipramine.
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Imipramine Handling: PPE Selection Workflow

1. Task Assessment

Identify Handling Task
(e.g., Weighing, Dissolving, Synthesizing)

Potential for Potential for
Dust/Aerosol Generation? Skin/Eye Contact?

3. Control Measures

Engineering Controls:
- Fume Hood No Yes
- Local Exhaust Ventilation

Select Required PPE

Respiratory Protection: Eye/Face Protection: Skin/Body Protection:
- Dust Mask - Safety Goggles - Chemical-Resistant Gloves
- NIOSH/MSHA Respirator - Face Shield - Lab Coat

Click to download full resolution via product page

Workflow for selecting appropriate PPE for handling imipramine.
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Disposal Plan

The disposal of imipramine and any contaminated materials must be handled with care to
prevent environmental contamination and potential harm.[1]

o Waste Segregation: All materials contaminated with imipramine, including unused
compounds, solutions, contaminated PPE (gloves, lab coats), weighing papers, and labware,
must be treated as hazardous pharmaceutical waste.[1]

» Containment: Collect all contaminated materials in a designated, properly labeled, and
sealed hazardous waste container.[1]

» Final Disposal: The final disposal must be carried out by a licensed and certified hazardous
waste management company.[1] The preferred method for pharmaceutical waste is high-
temperature incineration at a permitted facility.[1][2]

» Prohibitions: Never dispose of imipramine waste in the regular trash or by flushing it down
the sewer system.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-imipramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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